Cas no 1361540-56-8 (6'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl)

• Product Name: 6'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl
• CAS No: 1361540-56-8
• MF: C₁₂H₅Cl₃FI
• MW: 401.429976224899
• CID: 4993395
• Update Time: 2025-06-08

6'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FI/c13-7-4-6(5-8(14)12(7)15)11-9(16)2-1-3-10(11)17/h1-5H
• InChI Key： IVTZAWMPANJBHM-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1C1C=C(C(=C(C=1)Cl)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 6'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl

Introduction to 6'-Fluoro-2'-Iodo-3,4,5-Trichlorobiphenyl (CAS No. 1361540-56-8)

6'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl (CAS No. 1361540-56-8) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a biphenyl core with multiple halogen substituents, specifically fluorine, iodine, and chlorine atoms. The presence of these halogens imparts distinct chemical and physical properties, making it a subject of interest for both academic research and industrial applications.

The biphenyl core in 6'-fluoro-2'-iodo-3,4,5-trichlorobiphenyl is a fundamental structural unit that provides a rigid and planar framework. This rigidity is crucial for the compound's stability and its ability to form specific interactions with other molecules. The fluorine atom at the 6' position adds electron-withdrawing properties, which can influence the compound's reactivity and electronic behavior. The iodine atom at the 2' position introduces a bulky and polarizable group, which can affect the compound's solubility and intermolecular interactions. The trichloro substitution at the 3,4,5 positions further enhances the compound's hydrophobicity and electronic effects.

In the context of pharmaceutical research, 6'-fluoro-2'-iodo-3,4,5-trichlorobiphenyl has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6'-fluoro-2'-iodo-3,4,5-trichlorobiphenyl derivatives can selectively inhibit certain enzymes involved in inflammatory pathways. Another study in Cancer Research reported that these compounds can induce apoptosis in cancer cells by disrupting key signaling pathways.

The unique combination of halogen substituents in 6'-fluoro-2'-iodo-3,4,5-trichlorobiphenyl also makes it an attractive candidate for materials science applications. In particular, the compound's electronic properties have been investigated for use in organic electronics and photovoltaic devices. Research published in Advanced Materials highlighted the potential of this compound as an electron acceptor in organic solar cells due to its favorable energy levels and high electron mobility.

Synthetic methods for preparing 6'-fluoro-2'-iodo-3,4,5-trichlorobiphenyl have been extensively studied to optimize yield and purity. Common approaches include multistep reactions involving halogenation and coupling reactions. A notable method involves the use of transition-metal-catalyzed cross-coupling reactions to introduce the halogen substituents onto the biphenyl core. These synthetic strategies are crucial for producing high-quality samples for further research and development.

The safety profile of 6'-fluoro-2'-iodo-3,4,5-trichlorobiphenyl is an important consideration for both laboratory use and potential commercial applications. While detailed toxicological data are still being gathered, preliminary studies suggest that this compound should be handled with appropriate precautions to minimize exposure risks. Researchers are encouraged to follow standard safety guidelines when working with this compound to ensure a safe working environment.

In conclusion, 6'-fluoro-2'-iodo-3,4,5-trichlorobiphenyl (CAS No. 1361540-56-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and properties make it a valuable subject of ongoing research. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex organic systems and their applications.